Cas no 2680803-08-9 (tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate
• CAS No: 2680803-08-9
• MF: C₂₀H₂₅NO₆
• MW: 375.4156062603
• CID: 5623522
• PubChem ID: 165926791
• Update Time: 2025-11-01

tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680803-08-9
• tert-butyl N-[2-(3,4-dihydroxyphenyl)ethyl]-N-[(3,4-dihydroxyphenyl)methyl]carbamate
• EN300-28301379
• tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate

• Inchi： 1S/C20H25NO6/c1-20(2,3)27-19(26)21(12-14-5-7-16(23)18(25)11-14)9-8-13-4-6-15(22)17(24)10-13/h4-7,10-11,22-25H,8-9,12H2,1-3H3
• InChI Key： WBZIIPWRYMEUKP-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC(=C(C=1)O)O)CCC1C=CC(=C(C=1)O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 375.16818752g/mol
• Monoisotopic Mass: 375.16818752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Additional information on tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate

Introduction to tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate (CAS No. 2680803-08-9)

tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate (CAS No. 2680803-08-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include multiple hydroxyl groups and a tert-butyl carbamate moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The molecular formula of tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate is C₁₉H₂₅NO₆, and its molecular weight is approximately 367.41 g/mol. The compound's structure consists of a central carbamate group flanked by two aromatic rings, each bearing two hydroxyl groups. The tert-butyl group provides steric hindrance and stability, which are crucial for its potential use in various pharmaceutical formulations.

Recent Research Findings:

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate. One of the key areas of interest is its antioxidant properties. Studies have shown that this compound exhibits potent antioxidant activity, which can help protect cells from oxidative stress and damage caused by free radicals. This property makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

Beyond its antioxidant properties, tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that the compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissue models. This anti-inflammatory activity suggests potential applications in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

Clinical Relevance:

The clinical relevance of tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate is further supported by its ability to cross the blood-brain barrier (BBB). This property is particularly important for the development of drugs targeting central nervous system (CNS) disorders. Preclinical studies have shown that the compound can effectively penetrate the BBB and exert neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate has also been evaluated for its potential as an antidiabetic agent. Research has indicated that the compound can improve insulin sensitivity and glucose metabolism in diabetic animal models. These findings suggest that it may have therapeutic potential in the management of type 2 diabetes mellitus.

Synthesis and Structural Characterization:

The synthesis of tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate involves several steps and requires careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 2-(3,4-dihydroxyphenyl)ethanamine with 3,4-dihydroxybenzaldehyde to form an intermediate imine, followed by reaction with tert-butyl chloroformate to form the final carbamate product. The structural characterization of the compound typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

Safety and Toxicology:

The safety profile of tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that the compound has a favorable safety profile at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects in humans.

FUTURE DIRECTIONS:

The ongoing research on tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate holds great promise for advancing our understanding of its biological activities and therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, clinical trials are needed to evaluate its efficacy and safety in human patients with various diseases.

In conclusion, tert-butyl N-2-(3,4-dihydroxyphenyl)ethyl-N-(3,4-dihydroxyphenyl)methylcarbamate (CAS No. 2680803-08-9) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it a valuable target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.